4-benzoyl-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-benzoyl-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H15N5O3S3/c27-16(23-19-22-10-11-30-19)12-31-21-26-25-20(32-21)24-18(29)15-8-6-14(7-9-15)17(28)13-4-2-1-3-5-13/h1-11H,12H2,(H,22,23,27)(H,24,25,29)
• InChI Key: SXWIYURRMRKBMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NC4=NC=CS4
• Molecular Formula: C21H15N5O3S3
• Molecular Weight: 481.6 g/mol
• CAS No.: 392299-88-6

Description

4-benzoyl-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H15N5O3S3 and its molecular weight is 481.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds related to "4-benzoyl-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide" involves various strategies, including cyclization of thioxothiourea to obtain thiadiazolobenzamide derivatives and their complexes with metals such as Ni and Pd. These compounds are characterized using spectroscopic methods (IR, NMR) and mass spectrometry, with some structures further elucidated through X-ray crystallography (Adhami et al., 2012). This foundational work provides insights into the chemical properties and structural configurations of these compounds.

Biological Evaluation

Research into the anticancer properties of derivatives shows a range of activities against different cancer cell lines, highlighting the potential of these compounds in developing new anticancer agents. For example, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrate moderate to excellent anticancer activities, surpassing those of reference drugs in some cases (Ravinaik et al., 2021).

Nematocidal Activity

Compounds bearing a thiadiazole amide moiety have been evaluated for their nematocidal activities, with certain derivatives showing promising results against the pine wood nematode, Bursaphelenchus xylophilus. These findings indicate the potential of thiadiazole derivatives as lead compounds for developing new nematicides (Liu et al., 2022).